Cas no 53656-55-6 (2,5-Pyrrolidinedione, 1-[[(4-methylphenyl)sulfonyl]methyl]-)

• Product Name: 2,5-Pyrrolidinedione, 1-[[(4-methylphenyl)sulfonyl]methyl]-
• CAS No: 53656-55-6
• MF: C₁₂H₁₃NO₄S
• MW: 267.30092215538
• CID: 1583477
• Update Time: 2024-09-11

2,5-Pyrrolidinedione, 1-[[(4-methylphenyl)sulfonyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 1-[[(4-methylphenyl)sulfonyl]methyl]-

• Inchi： 1S/C12H13NO4S/c1-9-2-4-10(5-3-9)18(16,17)8-13-11(14)6-7-12(13)15/h2-5H,6-8H2,1H3
• InChI Key： RWOIWBZSDQRSCM-UHFFFAOYSA-N
• SMILES： N1(CS(C2=CC=C(C)C=C2)(=O)=O)C(=O)CCC1=O

Computed Properties

• Exact Mass: 267.05659

Experimental Properties

• Density: 1.361±0.06 g/cm3(Predicted)
• Melting Point: 138-140 °C(Solv: ethanol (64-17-5))
• Boiling Point: 540.4±50.0 °C(Predicted)
• PSA: 71.52
• pka: -2.01±0.20(Predicted)